Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C12H13FN2O4 B1343054 1-(4-Fluoro-2-nitrophenyl)piperidine-4-carboxylic acid CAS No. 648917-79-7

1-(4-Fluoro-2-nitrophenyl)piperidine-4-carboxylic acid

Cat. No. B1343054
CAS RN: 648917-79-7
M. Wt: 268.24 g/mol
InChI Key: JLYBRZKHLYQTQU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07138414B2

Procedure details

The mixture consisting of 1.62 g of 2,5-difluoronitrobenzene, 1.9 g of piperidine-4-carboxylic acid and 10 ml of NMP was heated with stirring to 80° C. for 2 hours. After it had been allowed to cool, 30 ml of water were added and the mixture was made weakly acidic using 2N hydrochloric acid and stirred at RT. The precipitated solid was filtered off with suction and dried under reduced pressure.
Name
2,5-difluoronitrobenzene
Quantity
1.62 g
Type
reactant
Reaction Step One
Name
piperidine-4-carboxylic acid
Quantity
1.9 g
Type
reactant
Reaction Step Two
Name
NMP
Quantity
10 mL
Type
reactant
Reaction Step Three
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
water
Quantity
30 mL
Type
solvent
Reaction Step Five
Name
1-(4-fluoro-2-nitrophenyl)piperidine-4-carboxylic acid

Identifiers

REACTION_CXSMILES
F[C:2]1[CH:7]=[CH:6][C:5]([F:8])=[CH:4][C:3]=1[N+:9]([O-:11])=[O:10].[NH:12]1[CH2:17][CH2:16][CH:15]([C:18]([OH:20])=[O:19])[CH2:14][CH2:13]1.CN1C(=O)CCC1.Cl>O>[F:8][C:5]1[CH:6]=[CH:7][C:2]([N:12]2[CH2:17][CH2:16][CH:15]([C:18]([OH:20])=[O:19])[CH2:14][CH2:13]2)=[C:3]([N+:9]([O-:11])=[O:10])[CH:4]=1

Inputs

Step One
Name
2,5-difluoronitrobenzene
Quantity
1.62 g
Type
reactant
Smiles
FC1=C(C=C(C=C1)F)[N+](=O)[O-]
Step Two
Name
piperidine-4-carboxylic acid
Quantity
1.9 g
Type
reactant
Smiles
N1CCC(CC1)C(=O)O
Step Three
Name
NMP
Quantity
10 mL
Type
reactant
Smiles
CN1CCCC1=O
Step Four
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Step Five
Name
water
Quantity
30 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Stirring
Type
CUSTOM
Details
with stirring to 80° C. for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was heated
TEMPERATURE
Type
TEMPERATURE
Details
to cool
STIRRING
Type
STIRRING
Details
stirred at RT
FILTRATION
Type
FILTRATION
Details
The precipitated solid was filtered off with suction
CUSTOM
Type
CUSTOM
Details
dried under reduced pressure

Outcomes

Product
Details
Reaction Time
 2 h
Name
1-(4-fluoro-2-nitrophenyl)piperidine-4-carboxylic acid
Type
Smiles
FC1=CC(=C(C=C1)N1CCC(CC1)C(=O)O)[N+](=O)[O-]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.